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Compound of Interest

Compound Name: 4-Bromopyridine-2,3-diamine

Cat. No.: B578030

In-depth Technical Guide: 4-Bromopyridine-2,3-
diamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 4-Bromopyridine-2,3-
diamine, a compound of interest in various research and development applications. The
following sections detail its molecular formula and weight, presented in a clear, tabular format
for ease of reference.

Physicochemical Data

The fundamental molecular properties of 4-Bromopyridine-2,3-diamine are summarized

below.
Property Value
Molecular Formula C5H6BrN3
Molecular Weight 188.02524 g/mol

This information is critical for stoichiometric calculations in experimental protocols and for the
characterization of the compound. The molecular formula, C5SH6BrN3, indicates a composition
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of five carbon atoms, six hydrogen atoms, one bromine atom, and three nitrogen atoms.[1] The
molecular weight is approximately 188.03 g/mol .

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical name, its
corresponding molecular formula, and its calculated molecular weight.

Formula Mol. Weight >l

4-Bromopyridine-2,3-diamine ————— »| C5H6BrN3 188.02524 g/mol

Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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